testiphenon testiphenon
Brand Name: Vulcanchem
CAS No.: 104730-58-7
Catalog No.: VC016645
InChI: InChI=1S/C31H43Cl2NO3/c1-30-13-11-24(35)20-22(30)5-8-25-26-9-10-28(31(26,2)14-12-27(25)30)37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33/h3-4,6-7,22,25-28H,5,8-20H2,1-2H3/t22-,25-,26-,27-,28-,30-,31-/m0/s1
SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C
Molecular Formula: C31H43Cl2NO3
Molecular Weight: 548.589

testiphenon

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CAS No.: 104730-58-7

Main Products

Catalog No.: VC016645

Molecular Formula: C31H43Cl2NO3

Molecular Weight: 548.589

IUPAC Name: [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate

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testiphenon - 104730-58-7

CAS No. 104730-58-7
Product Name testiphenon
IUPAC Name [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
Synonyms testiphenon
Molecular Formula C31H43Cl2NO3
Molecular Weight 548.589
InChI InChI=1S/C31H43Cl2NO3/c1-30-13-11-24(35)20-22(30)5-8-25-26-9-10-28(31(26,2)14-12-27(25)30)37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33/h3-4,6-7,22,25-28H,5,8-20H2,1-2H3/t22-,25-,26-,27-,28-,30-,31-/m0/s1
InChIKey JWLXQUMDRGJLMS-SJQIPMMSSA-N
SMILES CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C